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Compound of Interest

Compound Name: Indium tin pentachloride

Cat. No.: B15177337 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a concise summary of the currently available information

regarding indium tin pentachloride. It is important to note that this compound is not well-

characterized in publicly accessible scientific literature, and much of the available data is

computational. The information suggests that "indium tin pentachloride" is likely a complex

salt or an intermediate species rather than a stable, isolable compound. It is most frequently

associated with precursor solutions for the synthesis of indium tin oxide (ITO).

Chemical and Physical Properties
Quantitative experimental data on the chemical and physical properties of indium tin
pentachloride are not readily available. The primary source of information comes from

computational chemistry databases.

Table 1: Computed Properties of Indium Tin Pentachloride
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Property Value Source

Molecular Formula Cl₅InSn²⁺ PubChem

IUPAC Name
indium(3+);tin(4+);pentachlorid

e
PubChem

Molecular Weight 410.8 g/mol PubChem

Monoisotopic Mass 409.65034 Da PubChem

CAS Number 37362-82-6 PubChem

Note: These properties are computed and have not been experimentally verified.

Synthesis and Reactivity
There are no specific, detailed experimental protocols for the synthesis of a stable compound

with the formula InSnCl₅. The name "indium tin pentachloride" likely refers to a species

present in solutions containing both indium and tin chlorides. Such solutions are commonly

used as precursors for the fabrication of indium tin oxide (ITO) thin films and nanoparticles.

The synthesis of ITO often involves the co-precipitation or hydrothermal treatment of indium(III)

chloride (InCl₃) and tin(IV) chloride (SnCl₄) in a controlled stoichiometric ratio. It is within these

precursor solutions that complex chloro-species containing both indium and tin may form.

Role in Indium Tin Oxide (ITO) Synthesis
Indium tin oxide is a transparent conducting oxide widely used in electronic displays, solar

cells, and other optoelectronic devices. The properties of ITO films are highly dependent on the

synthesis conditions, including the nature of the precursor solution. The general workflow for

ITO synthesis from chloride precursors can be summarized as follows:
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Figure 1: A generalized workflow for the synthesis of Indium Tin Oxide (ITO) from chloride

precursors.

Structural Information
There is no experimental crystallographic data available for indium tin pentachloride.

Computational models suggest a simple ionic association of indium(III), tin(IV), and chloride

ions. However, the actual structure in solution or as a potential solid is likely more complex,

possibly involving chloro-bridged polynuclear cations.

Spectroscopic Data
No experimental spectroscopic data (e.g., NMR, IR, Raman, UV-Vis) for a compound

specifically identified as "indium tin pentachloride" has been found in the public domain.

Characterization of precursor solutions for ITO synthesis might reveal spectroscopic signatures

of mixed indium-tin chloro complexes, but such studies have not been explicitly reported in the

searched literature.

Conclusion
"Indium tin pentachloride" appears to be a descriptor for a component within a chemical

system rather than a well-defined, stable compound. The available information is limited to

computed data from chemical databases. The primary relevance of this term is in the context of

precursor chemistry for the synthesis of indium tin oxide. Researchers and professionals in
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drug development are unlikely to encounter this as a discrete chemical entity. Future studies on

the fundamental chemistry of ITO precursor solutions may provide more insight into the nature

and role of such mixed-metal halide species.

To cite this document: BenchChem. [Indium Tin Pentachloride: An Overview of a Putative
Precursor Material]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15177337#indium-tin-pentachloride-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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